2-((1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[1-(3-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C21H18ClN5OS/c1-13-6-14(2)8-16(7-13)26-19(28)11-29-21-18-10-25-27(20(18)23-12-24-21)17-5-3-4-15(22)9-17/h3-10,12H,11H2,1-2H3,(H,26,28)
• InChI Key: PXCBWNGICXHGKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NC=NC3=C2C=NN3C4=CC(=CC=C4)Cl)C
• Molecular Formula: C21H18ClN5OS
• Molecular Weight: 423.9 g/mol

Description

2-((1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(3,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C21H18ClN5OS and its molecular weight is 423.92. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

One area of research has focused on the synthesis of new heterocycles incorporating this compound to evaluate antimicrobial agents. For instance, studies have demonstrated the preparation of various derivatives aiming to explore their potential in antimicrobial applications. These compounds have been characterized by IR, 1H NMR, and mass spectral studies, with some showing promising antimicrobial activities (Bondock, Rabie, Etman, & Fadda, 2008).

Antitumor Applications

Research into the antitumor activity of derivatives of this compound against specific cancer cell lines, such as human breast adenocarcinoma (MCF7), has been conducted. A series of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives was synthesized, with some derivatives demonstrating mild to moderate activity compared to doxorubicin, a reference antitumor agent. Among the series, one specific derivative was identified as the most active, indicating the potential for further investigation into anticancer applications (El-Morsy, El-Sayed, & Abulkhair, 2017).